Cas no 883482-71-1 (N-(3-chlorophenyl)-1-ethyl-4-hydroxy-6-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide)

• Product name: N-(3-chlorophenyl)-1-ethyl-4-hydroxy-6-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide
• CAS No: 883482-71-1
• MF: C₁₅H₁₅ClN₂O₃
• MW: 306.744202852249
• CID: 5475409

N-(3-chlorophenyl)-1-ethyl-4-hydroxy-6-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxamide, N-(3-chlorophenyl)-1-ethyl-1,2-dihydro-4-hydroxy-6-methyl-2-oxo-
• N-(3-chlorophenyl)-1-ethyl-4-hydroxy-6-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide

• Inchi： 1S/C15H15ClN2O3/c1-3-18-9(2)7-12(19)13(15(18)21)14(20)17-11-6-4-5-10(16)8-11/h4-8,19H,3H2,1-2H3,(H,17,20)
• InChI Key： MRUAJKZQRFCZNZ-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC)C(C)=CC(O)=C1C(NC1=CC=CC(Cl)=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(3-chlorophenyl)-1-ethyl-4-hydroxy-6-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide

N-(3-chlorophenyl)-1-ethyl-4-hydroxy-6-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 883482-71-1): An Overview

N-(3-chlorophenyl)-1-ethyl-4-hydroxy-6-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 883482-71-1) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to by its CAS number for brevity, belongs to the class of pyridine derivatives and is characterized by its unique structural features, including a chlorophenyl group, an ethyl substituent, a hydroxyl group, and a methyl group. These functional groups contribute to its diverse biological activities and make it a subject of ongoing research.

The chemical structure of N-(3-chlorophenyl)-1-ethyl-4-hydroxy-6-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 883482-71-1) is particularly noteworthy for its potential in drug discovery and development. The presence of the chlorophenyl group enhances its lipophilicity, which can improve its ability to cross biological membranes and reach target sites within cells. The ethyl substituent and hydroxyl group contribute to its solubility and stability, while the methyl group adds to its overall molecular complexity and can influence its binding affinity to specific receptors or enzymes.

Recent studies have explored the pharmacological properties of N-(3-chlorophenyl)-1-ethyl-4-hydroxy-6-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 883482-71-1) in various biological systems. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammation. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Additionally, N-(3-chlorophenyl)-1-ethyl-4-hydroxy-6-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 883482-71-1) has been investigated for its antioxidant properties. Oxidative stress is a common underlying factor in many chronic diseases, including cardiovascular disease and neurodegenerative disorders. Studies have demonstrated that this compound can scavenge free radicals and reduce oxidative damage to cellular components, thereby protecting cells from oxidative stress-induced injury.

In the context of cancer research, N-(3-chlorophenyl)-1-ethyl-4-hydroxy-6-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 883482-71-1) has shown promise as a potential anticancer agent. Preclinical studies have indicated that it can induce apoptosis in cancer cells through the modulation of specific signaling pathways involved in cell survival and proliferation. This property makes it a valuable lead compound for further development in cancer therapeutics.

The synthesis of N-(3-chlorophenyl)-1-ethyl-4-hydroxy-6-methyl-2-o xo - 1 , 2 - dihydropyridine - 3 - carboxamide (CAS No. 883482 - 71 - 1) involves several steps that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include the condensation of appropriate starting materials followed by functional group modifications to achieve the desired structure. The ability to synthesize this compound efficiently is crucial for advancing its use in pharmaceutical applications.

Clinical trials are an essential step in evaluating the safety and efficacy of new drug candidates like N-(3-chlorophenyl)-1-e th yl - 4 - h ydroxy - 6 - m eth yl - 2 - ox o - 1 , 2 - dihydropyridine - 3 - carboxamide (CAS No. 883482 - 71 - 1). While preclinical data are promising, further studies are needed to confirm these findings in human subjects. Ongoing clinical trials aim to assess the pharmacokinetics, pharmacodynamics, and safety profile of this compound in healthy volunteers and patient populations with specific diseases.

In conclusion, N-(3-chlorophenyl)-1-e th yl - 4 - h ydroxy - 6 - m eth yl - 2 - ox o - 1 , 2 - dihydropyridine - 3 - carboxamide (CAS No. 883482 - 71 - 1) represents a promising compound with diverse biological activities that warrant further investigation. Its potential as an anti-inflammatory agent, antioxidant, and anticancer drug makes it a valuable candidate for drug development. Continued research will help elucidate its full therapeutic potential and pave the way for new treatments in various medical fields.